Cas no 1263378-31-9 (2-Benzyl-decahydro-2,6naphthyridine Dihydrochloride)

2-Benzyl-decahydro-2,6-naphthyridine dihydrochloride is a chemically synthesized compound featuring a rigid naphthyridine core with a benzyl substituent. Its decahydro structure imparts enhanced stability, while the dihydrochloride salt form ensures improved solubility in aqueous and polar solvents. This compound is primarily utilized in pharmaceutical research as a key intermediate or scaffold for the development of bioactive molecules, particularly in central nervous system (CNS) targeting agents. The benzyl group offers versatility for further functionalization, making it valuable in structure-activity relationship (SAR) studies. Its well-defined stereochemistry and high purity make it suitable for precise synthetic applications.
2-Benzyl-decahydro-2,6naphthyridine Dihydrochloride structure
1263378-31-9 structure
Product Name:2-Benzyl-decahydro-2,6naphthyridine Dihydrochloride
CAS No:1263378-31-9
MF:C15H24Cl2N2
MW:303.270462036133
MDL:MFCD18432572
CID:4692236
Update Time:2025-10-28

2-Benzyl-decahydro-2,6naphthyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride
    • 2-benzyldecahydro-2,6-naphthyridine dihydrochloride
    • 2-Benzyl-decahydro-2,6naphthyridine dihydrochloride
    • 2-benzyl-decahydro-2,6-naphthyridine dihydrochloride
    • 2-Benzyl-decahydro-[2,6naphthyridine dihydrochloride
    • 2-Benzyl-decahydro-2,6naphthyridine Dihydrochloride
    • MDL: MFCD18432572
    • Inchi: 1S/C15H22N2.2ClH/c1-2-4-13(5-3-1)11-17-9-7-14-10-16-8-6-15(14)12-17;;/h1-5,14-16H,6-12H2;2*1H
    • InChI Key: NTQZSQQGKOLRST-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CC2C=CC=CC=2)CCC2CNCCC2C1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Topological Polar Surface Area: 15.3

2-Benzyl-decahydro-2,6naphthyridine Dihydrochloride Pricemore >>

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2-Benzyl-decahydro-2,6naphthyridine Dihydrochloride Related Literature

Additional information on 2-Benzyl-decahydro-2,6naphthyridine Dihydrochloride

Introduction to 2-Benzyl-decahydro-2,6-naphthyridine Dihydrochloride (CAS No. 1263378-31-9)

2-Benzyl-decahydro-2,6-naphthyridine dihydrochloride, also known by its CAS number CAS No. 1263378-31-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The presence of the benzyl group attached to the naphthyridine ring introduces unique chemical and biological properties, making it a subject of extensive research.

The structure of 2-Benzyl-decahydro-2,6-naphthyridine dihydrochloride consists of a decahydro-naphthyridine core with a benzyl substituent at the 2-position. The dihydrochloride form indicates that the compound exists as a salt with two hydrochloric acid molecules. This structural feature is crucial for its stability and solubility properties, which are essential for its potential applications in drug delivery systems and pharmaceutical formulations.

Recent studies have highlighted the potential of naphthyridine derivatives in various therapeutic areas. For instance, research has shown that certain naphthyridine analogs exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for the development of novel drugs targeting chronic inflammatory diseases. Additionally, the benzyl group in this compound may enhance its bioavailability and pharmacokinetic properties, which are critical factors in drug design.

In terms of synthesis, 2-Benzyl-decahydro-2,6-naphthyridine dihydrochloride can be prepared through a variety of methods, including cyclization reactions and hydrogenation processes. These methods allow for precise control over the stereochemistry and regioselectivity of the product, ensuring high purity and consistency in the final compound. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has further facilitated the characterization and quality control of this compound.

The application of CAS No. 1263378-31-9 extends beyond pharmacology into materials science and catalysis. For example, derivatives of this compound have been explored as potential catalysts in organic synthesis due to their ability to stabilize transition states and accelerate reaction rates. Furthermore, their unique electronic properties make them candidates for use in optoelectronic materials and sensors.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 2-Benzyl-decahydro-2,6-naphthyridine dihydrochloride is crucial for its sustainable use. Recent environmental studies have focused on assessing its biodegradability under various conditions, with promising results indicating that it can undergo efficient microbial degradation under aerobic conditions.

In conclusion, 2-Benzyl-decahydro-2,6-naphthyridine dihydrochloride (CAS No. 1263378-31-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications.

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